Cas no 54662-27-0 (N-(2-Hydroxyethyl)-D-glucamine)

N-(2-Hydroxyethyl)-D-glucamine Properties

Names and Identifiers

• 1-DEOXY-1-(2-HYDROXYETHYLAMINO)-D-GLUCITOL
• N-(2-Hydroxyethyl)-D-glucamine
• 1-Deoxy-1-[(2-hydroxyethyl)amino]-D-glucitol
• D-glucitol, 1-deoxy-1-[(2-hydroxyethyl)amino]-
• LogP
• 1-Deoxy-1-[(2-hydroxyethyl)amino]-D-glucitol; 1-Deoxy-1-(2-hydroxyethylamino)-D-glucitol; N-(beta-Hydroxyethyl)glucamine;
• (2R,3R,4R,5S)-6-(2-hydroxyethylamino)hexane-1,2,3,4,5-pentol
• DB-216083
• (2R,3R,4R,5S)-6-((2-Hydroxyethyl)amino)hexane-1,2,3,4,5-pentaol
• N-(2-hydroxyethyl) glucamine
• n-(2-hydroxyethyl)glucamine
• BS-28552
• W-203062
• 1-Deoxy-1-(hydroxyethylamino)-D-glucitol
• N-(beta-hydroxyethyl)-glucamine
• 54662-27-0
• (2R,3R,4R,5S)-6-[(2-HYDROXYETHYL)AMINO]HEXANE-1,2,3,4,5-PENTOL
• SCHEMBL720003
• +Expand

• MDL： MFCD00134350
• InChIKey： VQSVOQJUFSROBP-LXGUWJNJSA-N
• Inchi： InChI=1S/C8H19NO6/c10-2-1-9-3-5(12)7(14)8(15)6(13)4-11/h5-15H,1-4H2/t5-,6+,7+,8+/m0/s1
• SMILES： C(CO)NC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 225.12123733g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 225.12123733g/mol
• Heavy Atom Count: 15
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Boiling Point: 565.2±50.0 °C at 760 mmHg
• Melting Point: 99-102°C
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 277.2±20.7 °C
• Solubility: DMSO (Slightly), Water (Slightly)
• Density: 1.4±0.1 g/cm3